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Compound of Interest

Compound Name: Dimethyl oxobenzo dioxasilane

Cat. No.: B100100 Get Quote

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the publicly available information regarding the

ecotoxicological assessment of Dimethyl Oxobenzo Dioxasilane. A comprehensive

evaluation as requested is not feasible due to a significant lack of specific scientific studies on

its environmental fate and toxicity.

Introduction
Dimethyl Oxobenzo Dioxasilane is a chemical compound used in the cosmetics industry,

primarily as a skin-conditioning agent. Its presence is noted in a variety of personal care

products, including nail polishes and other skincare formulations. Despite its commercial use, a

thorough review of publicly accessible scientific literature and regulatory databases reveals a

significant gap in the ecotoxicological data for this specific substance. This guide aims to

present the available information and highlight the current knowledge gaps.

Chemical Identity
Chemical Name: Dimethyl Oxobenzo Dioxasilane

INCI Name: DIMETHYL OXOBENZO DIOXASILANE
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CAS Number: 17902-57-7

Molecular Formula: C₉H₁₀O₃Si

Environmental Fate and Behavior
There is a notable absence of specific studies on the environmental persistence,

bioaccumulation, and transformation of Dimethyl Oxobenzo Dioxasilane. General information

on related silicone-based compounds, particularly siloxanes used in cosmetics, indicates that

their environmental behavior can be a cause for concern.

Some cyclic siloxanes, such as cyclotetrasiloxane (D4) and cyclopentasiloxane (D5), have

been identified as persistent, bioaccumulative, and toxic (PBT) to aquatic organisms.[1] These

concerns have led to regulatory restrictions on their use in certain products in some

jurisdictions.[2][3] However, it is crucial to note that Dimethyl Oxobenzo Dioxasilane is

structurally distinct from these cyclic siloxanes, and its environmental properties cannot be

directly inferred without specific data.

The biodegradation of the monomer unit of polydimethylsiloxane, dimethylsilanediol, has been

demonstrated in soil, suggesting that some silicone compounds can be broken down by

microorganisms.[4] The relevance of this to the environmental fate of Dimethyl Oxobenzo
Dioxasilane is unknown.

Ecotoxicity Data
A comprehensive search for quantitative ecotoxicity data for Dimethyl Oxobenzo Dioxasilane
yielded no specific results. Information regarding its acute or chronic toxicity to key

environmental indicator species such as fish, daphnia, algae, or earthworms is not publicly

available.

Table 1: Summary of Aquatic Ecotoxicity Data for Dimethyl Oxobenzo Dioxasilane
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Endpoint Species
Exposure
Duration

Value Reference

LC50 Fish -
No Data
Available

-

EC50 Daphnia -
No Data

Available
-

| EC50 | Algae | - | No Data Available | - |

Table 2: Summary of Terrestrial Ecotoxicity Data for Dimethyl Oxobenzo Dioxasilane

Endpoint Species
Exposure
Duration

Value Reference

LC50 Earthworm -
No Data
Available

-

| - | Plants | - | No Data Available | - |

Experimental Protocols
Due to the lack of published ecotoxicological studies, there are no specific experimental

protocols to report for Dimethyl Oxobenzo Dioxasilane. Standardized OECD (Organisation

for Economic Co-operation and Development) or EPA (Environmental Protection Agency)

guidelines would typically be followed for such assessments.

Below is a generalized workflow for a standard aquatic toxicity test, which would be applicable

for assessing a substance like Dimethyl Oxobenzo Dioxasilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b100100?utm_src=pdf-body
https://www.benchchem.com/product/b100100?utm_src=pdf-body
https://www.benchchem.com/product/b100100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Exposure Phase

Analysis Phase

Substance Preparation
(Stock Solution)

Definitive Test
(Multiple Concentrations)

Test Organism
Acclimation

Test Media
Preparation

Control Group
(No Substance)

Range-Finding Test
(Optional)

Observation of Endpoints
(e.g., Mortality, Immobilization)

Data Collection
and Recording

Statistical Analysis
(e.g., LC50/EC50 Calculation)

Click to download full resolution via product page

Caption: Generalized workflow for an aquatic toxicity experiment.

Signaling Pathways and Mechanisms of Toxicity
No information has been found regarding the mechanisms of toxicity or the signaling pathways

affected by Dimethyl Oxobenzo Dioxasilane in any organism. Research in this area would be
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necessary to understand its potential mode of action.

Regulatory Status and Safety Assessments
The Environmental Working Group (EWG) Skin Deep® database assigns Dimethyl Oxobenzo
Dioxasilane a low hazard score for cancer, allergies and immunotoxicity, and developmental

and reproductive toxicity, but also notes that there is no available data to support these

assessments.[5] The New Zealand Environmental Protection Authority (EPA) notes that this

substance does not have an individual approval but may be used as a component in a product

covered by a group standard.[6]

Conclusion and Knowledge Gaps
The current publicly available information is insufficient to conduct a meaningful

ecotoxicological assessment of Dimethyl Oxobenzo Dioxasilane. There is a critical lack of

data regarding its environmental fate, persistence, bioaccumulation potential, and toxicity to a

range of environmental organisms.

To address these knowledge gaps, the following studies would be required:

Physicochemical Properties: Determination of water solubility, vapor pressure, and octanol-

water partition coefficient (Kow).

Environmental Fate: Studies on biodegradation in water and soil, hydrolysis, and photolysis.

Ecotoxicity Testing: Acute and chronic toxicity tests on representative aquatic and terrestrial

organisms.

Bioaccumulation Studies: Assessment of the potential for bioaccumulation in aquatic

organisms.

Without such data, the environmental risks associated with the production, use, and disposal of

Dimethyl Oxobenzo Dioxasilane cannot be adequately characterized. Researchers and drug

development professionals should be aware of this data gap when considering the use of this

ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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